Cas no 57753-55-6 (Octanamide, 4-hydroxy-N-methyl-)

• Product Name: Octanamide, 4-hydroxy-N-methyl-
• CAS No: 57753-55-6
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 344306
• PubChem ID: 11073889
• Update Time: 2025-04-19

Octanamide, 4-hydroxy-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Octanamide, 4-hydroxy-N-methyl-
• 4-hydroxy-N-methyloctanamide
• 57753-55-6
• DTXSID60454202

• Inchi： 1S/C9H19NO2/c1-3-4-5-8(11)6-7-9(12)10-2/h8,11H,3-7H2,1-2H3,(H,10,12)
• InChI Key： SRQJIUKIRKAMDK-UHFFFAOYSA-N
• SMILES： OC(CCC(NC)=O)CCCC

Computed Properties

• Exact Mass: 173.14167
• Monoisotopic Mass: 173.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls N-acyl amines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides N-acyl amines